Cas no 87657-91-8 (2-Phenyl-1,3-thiazol-5-amine)

• Product Name: 2-Phenyl-1,3-thiazol-5-amine
• CAS No: 87657-91-8
• MF: C₉H₈N₂S
• MW: 176.238220214844
• MDL: MFCD11847092
• CID: 1057750
• PubChem ID: 13152222
• Update Time: 2025-04-24

2-Phenyl-1,3-thiazol-5-amine Chemical and Physical Properties

Names and Identifiers

• 5-Amino-2-phenylthiazole
• 2-Phenyl-1,3-thiazol-5-amine
• 2-phenylthiazol-5-amine
• NE40698
• Z1891775986

• MDL： MFCD11847092
• Inchi： 1S/C9H8N2S/c10-8-6-11-9(12-8)7-4-2-1-3-5-7/h1-6H,10H2
• InChI Key： CFLMSQYWGWBIHE-UHFFFAOYSA-N
• SMILES： S1C(=CN=C1C1C=CC=CC=1)N

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 12
• Rotatable Bond Count: 1
• Complexity: 146
• Topological Polar Surface Area: 67.2

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles 2,5-disubstituted thiazoles
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Thiazoles 2,5-disubstituted thiazoles

Additional information on 2-Phenyl-1,3-thiazol-5-amine

Comprehensive Guide to 2-Phenyl-1,3-thiazol-5-amine (CAS No. 87657-91-8): Properties, Applications, and Market Insights

2-Phenyl-1,3-thiazol-5-amine (CAS No. 87657-91-8) is a specialized organic compound that has garnered significant attention in pharmaceutical and materials science research. This thiazole derivative features a phenyl group attached to a 1,3-thiazole ring system with an amine functional group at the 5-position, making it a valuable building block for various applications. The compound's molecular formula is C₉H_{8N2S, with a molecular weight of 176.24 g/mol.}

The growing interest in 2-Phenyl-1,3-thiazol-5-amine stems from its unique structural features that enable diverse chemical modifications. Researchers are particularly interested in its potential as a pharmacophore in drug discovery, especially for targeting neurological disorders and inflammation pathways. Recent studies have explored its role as a precursor for heterocyclic compounds with potential biological activity, aligning with current trends in small molecule drug development.

From a chemical perspective, 2-Phenyl-1,3-thiazol-5-amine demonstrates interesting properties that make it valuable for organic synthesis. The compound typically appears as a light yellow to beige crystalline powder with moderate solubility in common organic solvents like ethanol, methanol, and dimethyl sulfoxide (DMSO). Its melting point ranges between 120-125°C, and it shows stability under standard storage conditions, making it practical for laboratory use.

The synthesis of 2-Phenyl-1,3-thiazol-5-amine typically involves the condensation of appropriate precursors under controlled conditions. Modern synthetic approaches focus on improving yield and purity while minimizing environmental impact, reflecting the pharmaceutical industry's growing emphasis on green chemistry principles. These advancements address frequent search queries about "sustainable synthesis of thiazole derivatives" and "eco-friendly preparation of heterocyclic amines."

In pharmaceutical applications, 2-Phenyl-1,3-thiazol-5-amine serves as a crucial intermediate for developing potential therapeutic agents. Its structural motif appears in several drug candidates targeting protein kinases, which are hot topics in cancer research and autoimmune disease treatment. The compound's ability to participate in structure-activity relationship (SAR) studies makes it particularly valuable for medicinal chemists exploring new bioactive molecules.

Beyond pharmaceuticals, 2-Phenyl-1,3-thiazol-5-amine finds applications in materials science, particularly in the development of organic electronic materials. Its conjugated system and electron-donating amine group make it interesting for designing organic semiconductors and photovoltaic materials. This aligns with current research trends in sustainable energy solutions and responds to frequent searches about "thiazole-based materials for optoelectronics."

The global market for 2-Phenyl-1,3-thiazol-5-amine has shown steady growth, driven by increasing R&D activities in both pharmaceutical and materials science sectors. Market analysis indicates particular demand from contract research organizations (CROs) and academic research institutions. Quality standards for this compound typically require ≥95% purity by HPLC analysis, with specialized grades available for specific applications. These specifications address common purchaser inquiries about "pharmaceutical-grade thiazole derivatives" and "high-purity heterocyclic building blocks."

Recent scientific literature highlights novel applications of 2-Phenyl-1,3-thiazol-5-amine in bioconjugation chemistry and proteomics research. Its amine functionality allows for straightforward derivatization, making it useful for labeling applications and chemical biology studies. These emerging applications respond to growing interest in "chemical tools for biological research" and "small molecule probes for target identification."

Safety considerations for handling 2-Phenyl-1,3-thiazol-5-amine follow standard laboratory protocols for organic compounds. While not classified as highly hazardous, appropriate personal protective equipment (PPE) including gloves and safety glasses is recommended. Proper storage conditions typically involve protection from light and moisture at room temperature, addressing common queries about "stability of amino-thiazole compounds."

Analytical characterization of 2-Phenyl-1,3-thiazol-5-amine typically employs techniques such as NMR spectroscopy (both ¹H and ¹³C), mass spectrometry, and HPLC analysis. These methods confirm identity and purity, which are critical for research applications. The compound's spectral characteristics are well-documented in chemical databases, facilitating its identification in complex mixtures—a topic frequently searched by analytical chemists.

Future research directions for 2-Phenyl-1,3-thiazol-5-amine include exploring its potential in catalysis and as a ligand in coordination chemistry. The compound's nitrogen and sulfur atoms offer interesting coordination possibilities for metal centers, relevant to current interests in "N,S-donor ligands" and "transition metal complexes." Additionally, computational studies are investigating its electronic properties to predict novel applications in materials science.

For researchers sourcing 2-Phenyl-1,3-thiazol-5-amine, quality verification is essential. Reputable suppliers provide comprehensive analytical data, including chromatograms and spectral information. The compound is generally available in gram to kilogram quantities, with custom synthesis options for larger-scale requirements—information that addresses frequent procurement-related searches in the scientific community.

In conclusion, 2-Phenyl-1,3-thiazol-5-amine (CAS No. 87657-91-8) represents a versatile heterocyclic compound with broad applications across multiple scientific disciplines. Its unique structural features and synthetic accessibility continue to make it valuable for drug discovery, materials development, and fundamental chemical research. As scientific understanding evolves, this compound will likely find even more applications in emerging technologies and therapeutic strategies.